Cas no 113368-19-7 (3-(4-chlorophenyl)-1-(4-fluoro-3-methylphenyl)prop-2-en-1-one)

3-(4-chlorophenyl)-1-(4-fluoro-3-methylphenyl)prop-2-en-1-one structure
113368-19-7 structure
Product Name:3-(4-chlorophenyl)-1-(4-fluoro-3-methylphenyl)prop-2-en-1-one
CAS No:113368-19-7
MF:C16H12ClFO
MW:274.717287063599
CID:2610594
PubChem ID:71337239
Update Time:2025-04-21

3-(4-chlorophenyl)-1-(4-fluoro-3-methylphenyl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

    • 3-(4-chlorophenyl)-1-(4-fluoro-3-methylphenyl)prop-2-en-1-one
    • DTXSID20764975
    • 113368-19-7
    • Inchi: 1S/C16H12ClFO/c1-11-10-13(5-8-15(11)18)16(19)9-4-12-2-6-14(17)7-3-12/h2-10H,1H3
    • InChI Key: TYONRSVKZYUVAH-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)C=CC(C1=CC=C(C(C)=C1)F)=O

Computed Properties

  • Exact Mass: 274.0560709Da
  • Monoisotopic Mass: 274.0560709Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 334
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 4.8
  • Topological Polar Surface Area: 17.1Ų
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